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Compound of Interest

Compound Name: JT010

Cat. No.: B1673095

Researchers and drug development professionals handling JT010 must adhere to stringent
disposal protocols to ensure laboratory safety and environmental compliance. Due to its
chemical nature and potential hazards, proper disposal through a licensed hazardous waste
contractor is imperative. This guide provides essential, step-by-step procedures for the safe
handling and disposal of JT010 waste.

Immediate Safety and Handling Precautions

Before initiating any disposal process, it is crucial to wear the appropriate Personal Protective
Equipment (PPE) to minimize exposure risks.

Required Personal Protective Equipment:

e Eye Protection: Chemical safety goggles or a face shield.

» Hand Protection: Compatible chemical-resistant gloves.

o Body Protection: A lab coat or other protective clothing to prevent skin contact.

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to
prevent the inhalation of any dust or vapors.[1]

Step-by-Step Disposal Procedure
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The recommended method for the disposal of JT010 is through a licensed hazardous waste
disposal facility.

o Waste Collection:

o Carefully collect all waste containing JT010, including unused product, solutions, and
contaminated materials such as pipette tips, tubes, and absorbent pads.

o Place the waste into a suitable, clearly labeled, and securely closed container.[2] The
original container or a compatible glass or sturdy plastic bottle with a proper fitting cap is
acceptable.[2]

o Container Labeling:

o Label the waste container clearly as "Hazardous Waste" and specify the contents,
including "JT010" and any solvents used.

o Include the name of the principal investigator, building, and room number on the label.
e Storage:

o Store the sealed waste container in a designated and secure hazardous waste
accumulation area.

o Ensure the storage area is away from incompatible materials.
e Arrange for Pickup:

o Contact your institution's Environmental Health and Safety (EHS) office to arrange for the
pickup and disposal of the hazardous waste.[2]

o Follow all institutional procedures for hazardous waste disposal requests.

Key Data for JT010

The following table summarizes essential quantitative data for JT010, relevant for its safe
handling and preparation for disposal.
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Property Value Source
Molecular Weight 354.85 g/mol [3]
Purity >95% t0 99.92%

Solubility in DMSO 71 mg/mL (200.08 mM)

Solubility in Ethanol 36 mg/mL

Water Solubility Insoluble

Storage Temperature (Powder) -20°C for 3 years

Storage Temperature (in -80°C for 1 year, -20°C for 1

Solvent) month

JT010 Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of JT010 waste in a
laboratory setting.
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Caption: Logical workflow for the safe disposal of JT010.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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